Cas no 1805581-18-3 (3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine)

3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine is a fluorinated pyridine derivative with a reactive chloromethyl group and a hydroxyl substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of difluoromethyl and fluoro groups enhances its metabolic stability and lipophilicity, which can improve bioavailability in drug development. The chloromethyl moiety allows for further functionalization, enabling the introduction of additional pharmacophores or linking groups. This compound’s structural features make it valuable for constructing biologically active molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine structure

1805581-18-3 structure

Product Name:3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine

CAS No:1805581-18-3

MF:C₇H₅ClF₃NO

MW:211.568911314011

CID:4881658

Update Time:2025-05-22

3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine
- Inchi： 1S/C7H5ClF3NO/c8-1-3-5(6(10)11)4(9)2-12-7(3)13/h2,6H,1H2,(H,12,13)
- InChI Key： WUMOLVJVBMHCOD-UHFFFAOYSA-N
- SMILES： ClCC1C(NC=C(C=1C(F)F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 298
XLogP3: 0.6
Topological Polar Surface Area: 29.1

3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029036525-250mg	3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine	1805581-18-3	95%	250mg	$940.80	2022-04-01
Alichem	A029036525-500mg	3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine	1805581-18-3	95%	500mg	$1,802.95	2022-04-01
Alichem	A029036525-1g	3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine	1805581-18-3	95%	1g	$3,184.50	2022-04-01

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Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine (CAS No. 1805581-18-3)

3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine (CAS No. 1805581-18-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and fluoro substituents, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery and crop protection.

The structural complexity of 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine makes it a valuable intermediate in organic synthesis. Its hydroxypyridine core is a common motif in bioactive compounds, while the difluoromethyl group enhances metabolic stability—a critical factor in modern medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

In agrochemical research, the fluoro and chloromethyl groups of this compound offer unique interactions with biological targets. As sustainable agriculture gains traction, compounds like 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine are explored for their potential in next-generation pesticides with reduced environmental impact. This aligns with global trends toward greener chemistry and precision farming.

Synthetic accessibility is another key advantage of CAS No. 1805581-18-3. Modern fluorination techniques, such as late-stage difluoromethylation, have streamlined its production. Laboratories frequently search for optimized protocols to synthesize this compound, reflecting its growing importance in high-value applications. Its stability under various conditions also makes it suitable for scalable manufacturing.

From a commercial perspective, 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine is gaining attention in specialty chemical markets. Suppliers and distributors increasingly list this compound to meet demand from pharmaceutical and agrochemical developers. Analytical data, including HPLC purity and spectroscopic characterization, are critical for quality assurance in these transactions.

Environmental and regulatory considerations are also relevant for CAS No. 1805581-18-3. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its reactive chloromethyl group. Researchers emphasize the importance of safety data sheets (SDS) and waste management practices when working with this compound.

Future research directions for 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine may include computational modeling to predict its interactions with biological targets. Machine learning approaches in drug discovery could accelerate its application in lead optimization. Additionally, green chemistry innovations may further improve its synthetic routes, reducing energy consumption and waste generation.

In summary, 3-(Chloromethyl)-4-(difluoromethyl)-5-fluoro-2-hydroxypyridine represents a compelling case study in multifunctional heterocyclic chemistry. Its combination of fluorine and hydroxypyridine pharmacophores positions it at the intersection of cutting-edge pharmaceutical and agrochemical research. As scientific interest grows, this compound is poised to play a pivotal role in addressing challenges in human health and sustainable agriculture.